Cas no 1565932-23-1 (8-Bromo-7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one)

• Product Name: 8-Bromo-7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one
• CAS No: 1565932-23-1
• MF: C₉H₇BrFNO₂
• MW: 260.05978512764
• MDL: MFCD26900594
• CID: 5613790
• PubChem ID: 104523613
• Update Time: 2025-05-21

8-Bromo-7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one Chemical and Physical Properties

Names and Identifiers

• EN300-3269591
• 1565932-23-1
• 8-bromo-7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one
• 8-bromo-7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxaz epin-5-one
• 1,4-Benzoxazepin-5(2H)-one, 8-bromo-7-fluoro-3,4-dihydro-
• 8-Bromo-7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one

• MDL： MFCD26900594
• Inchi： 1S/C9H7BrFNO2/c10-6-4-8-5(3-7(6)11)9(13)12-1-2-14-8/h3-4H,1-2H2,(H,12,13)
• InChI Key： OSYCDLSGYMEVCY-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2C(NCCOC=2C=1)=O)F

Computed Properties

• Exact Mass: 258.96442g/mol
• Monoisotopic Mass: 258.96442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.646±0.06 g/cm3(Predicted)
• Boiling Point: 469.7±45.0 °C(Predicted)
• pka: 12.75±0.20(Predicted)

Additional information on 8-Bromo-7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one

8-Bromo-7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one: A Comprehensive Overview

8-Bromo-7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one is a complex organic compound with the CAS number 1565932-23-1. This compound belongs to the class of benzoxazepines, which are known for their unique structural features and potential applications in various fields. The molecule incorporates a bromine atom at position 8 and a fluorine atom at position 7, along with a ketone group at position 5. These substituents contribute to its distinct chemical properties and reactivity.

The synthesis of 8-Bromo-7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one involves a series of carefully designed reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. Researchers have explored various methods, including Friedel-Crafts alkylation and cyclization reactions, to construct the benzoxazepine core. The introduction of bromine and fluorine substituents is typically achieved through electrophilic substitution or nucleophilic aromatic substitution mechanisms.

One of the most intriguing aspects of this compound is its pharmacological activity. Recent research has highlighted its potential as a neuroprotective agent and antioxidant. Studies conducted in vitro have demonstrated its ability to scavenge free radicals and reduce oxidative stress in neuronal cells. This property makes it a promising candidate for the development of drugs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its pharmacological applications, 8-Bromo-7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one has shown potential in the field of optoelectronics. Its unique electronic structure allows it to exhibit fluorescence under specific conditions. Researchers have investigated its use as a fluorescent probe for sensing metal ions and detecting environmental pollutants.

The structural characterization of this compound has been carried out using advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided detailed insights into its molecular geometry and conformational flexibility. The presence of the ketone group at position 5 plays a crucial role in stabilizing the molecule's structure through intramolecular hydrogen bonding.

Recent advancements in computational chemistry have enabled researchers to perform density functional theory (DFT) calculations on this compound. These calculations have provided valuable information about its electronic properties, such as frontier molecular orbitals and electrochemical behavior. Such insights are critical for understanding its reactivity and guiding future synthetic efforts.

The application of 8-Bromo-7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one in drug discovery has been further enhanced by its ability to modulate enzyme activity. Studies have shown that it can inhibit certain kinases involved in cellular signaling pathways. This makes it a potential lead compound for developing therapeutic agents against cancer and inflammatory diseases.

In conclusion,8-Bromo-7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one (CAS No: 1565932-23) is a versatile compound with significant potential in multiple scientific domains. Its unique chemical structure and functional groups make it an attractive target for further research and development.